Nickel64
Overview
Description
Nickel-64 is a stable isotope of the element nickel, which has an atomic number of 28 and a mass number of 64. This isotope is naturally occurring and is one of the five stable isotopes of nickel. Nickel-64 is known for its applications in various scientific fields due to its unique properties, including its stability and non-radioactive nature .
Preparation Methods
Synthetic Routes and Reaction Conditions: Nickel-64 can be produced through various methods, including the irradiation of natural nickel in a cyclotron. The reaction route typically involves the bombardment of nickel with protons, leading to the formation of Nickel-64. The reaction can be represented as: [ ^{64}\text{Ni} + p \rightarrow ^{64}\text{Cu} + n ] where a proton (p) is used to convert Nickel-64 into Copper-64 (Cu), which can then be separated and purified .
Industrial Production Methods: In industrial settings, Nickel-64 is often produced using high-energy cyclotrons. The process involves the electroplating of nickel onto a target material, followed by irradiation. The electroplating bath typically contains nickel sulfate, boric acid, and ammonium chloride, with the pH maintained around 9. The target is then irradiated with protons to produce Nickel-64 .
Chemical Reactions Analysis
Types of Reactions: Nickel-64, like other nickel isotopes, undergoes various chemical reactions, including:
Oxidation: Nickel-64 can react with oxygen to form nickel(II) oxide (NiO). [ 2 \text{Ni} + O_2 \rightarrow 2 \text{NiO} ]
Reduction: Nickel(II) oxide can be reduced back to metallic nickel using hydrogen gas. [ \text{NiO} + H_2 \rightarrow \text{Ni} + H_2O ]
Substitution: Nickel-64 can form complexes with ligands, such as ammonia, leading to the formation of hexaamminenickel(II) complex. [ \text{Ni}^{2+} + 6 \text{NH}_3 \rightarrow [\text{Ni}(\text{NH}_3)_6]^{2+} ]
Common Reagents and Conditions:
Oxidation: Oxygen gas at elevated temperatures.
Reduction: Hydrogen gas at high temperatures.
Substitution: Ammonia in aqueous solution.
Major Products:
Oxidation: Nickel(II) oxide (NiO).
Reduction: Metallic nickel (Ni).
Substitution: Hexaamminenickel(II) complex ([Ni(NH3)6]2+) .
Scientific Research Applications
Nickel-64 has a wide range of applications in scientific research, including:
Chemistry: Used as a tracer in chemical reactions to study reaction mechanisms and pathways.
Biology: Employed in the study of metalloproteins and enzymes that require nickel as a cofactor.
Medicine: Utilized in the production of radiopharmaceuticals for positron emission tomography (PET) imaging.
Industry: Applied in the development of high-performance alloys and catalysts for various industrial processes .
Mechanism of Action
The mechanism by which Nickel-64 exerts its effects depends on its application. In biological systems, Nickel-64 can act as a cofactor for enzymes, facilitating catalytic reactions. For example, in the enzyme urease, nickel ions are essential for the hydrolysis of urea into ammonia and carbon dioxide. The nickel ions coordinate with the substrate and stabilize the transition state, enhancing the reaction rate .
Comparison with Similar Compounds
Nickel-64 can be compared with other stable isotopes of nickel, such as Nickel-58, Nickel-60, Nickel-61, and Nickel-62. While all these isotopes share similar chemical properties, Nickel-64 is unique due to its specific applications in radiopharmaceuticals and its role in biological systems. Other similar compounds include:
Nickel-58: Used in the study of nuclear reactions and as a standard in mass spectrometry.
Nickel-60: Employed in the production of nickel-based superalloys.
Nickel-61: Utilized in neutron activation analysis.
Nickel-62: Applied in the study of nuclear magnetic resonance (NMR) spectroscopy
Q & A
Basic Research Questions
Q. What are the recommended methodologies for synthesizing and characterizing Nickel-64 in experimental settings?
Nickel-64 synthesis typically involves neutron irradiation of natural nickel isotopes (e.g., ⁶²Ni) in nuclear reactors or accelerators. Characterization requires mass spectrometry (e.g., TIMS or ICP-MS) for isotopic purity verification and neutron activation analysis (NAA) to quantify trace impurities . For reproducibility, experimental protocols must detail irradiation time, neutron flux, and post-irradiation chemical separation steps (e.g., ion-exchange chromatography). Ensure purity by cross-referencing results with X-ray diffraction (XRD) for structural validation .
Q. How should researchers design experiments to study the isotopic effects of Nickel-64 in chemical reactions?
Controlled comparative studies using natural nickel (non-enriched) and ⁶⁴Ni are essential. Isotopic substitution experiments should isolate variables such as reaction kinetics, thermodynamic stability, and bonding behavior. Use isotopic labeling with ⁶⁴Ni in catalytic or electrochemical systems, paired with spectroscopic techniques (e.g., EXAFS or NMR) to track isotopic distribution. Statistical models must account for isotopic mass differences and their impact on reaction pathways .
Q. What are the best practices for ensuring reproducibility in Nickel-64 experiments?
Document all experimental parameters: irradiation conditions, chemical purification steps, and instrumental settings (e.g., detector calibration in mass spectrometry). Share raw data and protocols in supplementary materials, adhering to journal guidelines for metadata inclusion . Cross-validate results with independent methods (e.g., comparing NAA with gamma spectroscopy) to mitigate systematic errors .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported isotopic stability data for Nickel-64?
Contradictions often arise from variations in sample purity or measurement techniques. Conduct a meta-analysis of existing studies, focusing on methodological differences (e.g., irradiation vs. enrichment sources). Replicate disputed experiments under controlled conditions, using high-purity ⁶⁴Ni (>99.9%) and standardized characterization tools. Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate hypotheses and experimental redesigns .
Q. What advanced computational models are suitable for predicting the nuclear properties of Nickel-64?
Density Functional Theory (DFT) and Monte Carlo simulations (e.g., GEANT4) are widely used to model ⁶⁴Ni’s nuclear structure and decay pathways. Validate predictions with experimental neutron cross-section data and compare results with databases like IAEA’s Nuclear Data Services. Address discrepancies by refining model parameters (e.g., pairing correlations or shell effects) and publishing negative results to enhance transparency .
Q. How can isotopic tracing with Nickel-64 improve understanding of metabolic pathways in biochemical systems?
Design tracer studies using ⁶⁴Ni-labeled biomolecules (e.g., metalloenzymes) and track isotopic incorporation via nanoSIMS or radioactive decay imaging. Control for isotopic dilution effects by quantifying intracellular nickel pools. Use kinetic modeling to distinguish between isotopic exchange and metabolic turnover. Ethical considerations require strict adherence to radiation safety protocols and institutional review board (IRB) approvals .
Q. Methodological and Analytical Guidance
Q. What statistical approaches are recommended for analyzing low-abundance Nickel-64 data in environmental samples?
Employ Bayesian statistics to handle low signal-to-noise ratios, incorporating prior knowledge of isotopic abundance (e.g., natural ⁶⁴Ni abundance: ~0.926%). Use detection limit assessments (e.g., LOD/LOQ calculations) and outlier tests (Grubbs’ test) to validate measurements. Report uncertainties with confidence intervals and provide raw datasets for independent verification .
Q. How should researchers structure a literature review to address gaps in Nickel-64 applications?
Begin with keyword searches in specialized databases (e.g., INIS, PubMed, or SciFinder) using terms like “⁶⁴Ni isotope applications” or “nickel-64 nuclear chemistry.” Organize findings thematically (e.g., catalysis, radiopharmaceuticals) and identify gaps using frameworks like PICO (Population, Intervention, Comparison, Outcome). Critically evaluate sources for biases, prioritizing peer-reviewed journals over preprints .
Q. What ethical and data integrity standards apply to Nickel-64 research?
Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) for data management. Disclose funding sources and conflicts of interest in submissions. Use plagiarism-detection software for manuscript drafts and ensure compliance with nuclear material handling regulations (e.g., IAEA safety guidelines). Archive lab notebooks and spectra in repositories like Zenodo for long-term access .
Q. Tables: Key Data for Nickel-64 Research
Properties
CAS No. |
14378-31-5 |
|---|---|
Molecular Formula |
C24H20N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
